Cas no 908600-70-4 (5-fluoro-1H-indole-4-carboxylic acid)

5-Fluoro-1H-indole-4-carboxylic acid is a fluorinated indole derivative with a carboxylic acid functional group at the 4-position, offering versatile reactivity for synthetic applications. Its structure serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active compounds. The fluorine substituent enhances metabolic stability and binding affinity, making it useful in drug discovery. The carboxylic acid group allows for further derivatization, enabling coupling reactions or salt formation. This compound is characterized by high purity and consistent quality, ensuring reliable performance in organic synthesis and medicinal chemistry workflows. Its stability under standard storage conditions further supports its utility in research and industrial applications.
5-fluoro-1H-indole-4-carboxylic acid structure
908600-70-4 structure
Product Name:5-fluoro-1H-indole-4-carboxylic acid
CAS No:908600-70-4
MF:C9H6FNO2
MW:179.147845745087
MDL:MFCD12924428
CID:1011954
PubChem ID:11672766
Update Time:2025-05-28

5-fluoro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-4-CARBOXYLIC ACID,5-FLUORO
    • 1H-Indole-4-carboxylic acid, 5-fluoro-
    • 5-fluoro-1H-indole-4-carboxylic acid
    • 5-Fluoro-1H-indole-4-carboxylic acid (ACI)
    • SCHEMBL21819005
    • 5-fluoro-1H-indole-4-carboxylicAcid
    • 1H-INDOLE-4-CARBOXYLICACID,5-FLUORO
    • DB-139738
    • CS-0141828
    • SB15171
    • EN300-1654915
    • C16670
    • 908600-70-4
    • 5-Fluoroindole-4-carboxylic Acid
    • BS-51402
    • MDL: MFCD12924428
    • Inchi: 1S/C9H6FNO2/c10-6-1-2-7-5(3-4-11-7)8(6)9(12)13/h1-4,11H,(H,12,13)
    • InChI Key: WAEMHSZWSHYBDH-UHFFFAOYSA-N
    • SMILES: O=C(C1C2=C(NC=C2)C=CC=1F)O

Computed Properties

  • Exact Mass: 179.03825660g/mol
  • Monoisotopic Mass: 179.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 286.2±33.0 °C at 760 mmHg
  • Flash Point: 120.7±29.1 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-fluoro-1H-indole-4-carboxylic acid Security Information

5-fluoro-1H-indole-4-carboxylic acid Pricemore >>

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5-fluoro-1H-indole-4-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  5 min, 25 °C
Reference
In search of simplicity and flexibility: a rational access to twelve fluoroindolecarboxylic acids
Schlosser, Manfred; Ginanneschi, Assunta; Leroux, Frederic, European Journal of Organic Chemistry, 2006, (13), 2956-2969

5-fluoro-1H-indole-4-carboxylic acid Raw materials

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